Cas no 1361870-80-5 (4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1361870-80-5
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912560
• Update Time: 2025-06-11

4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-9(17-10(12,13)14)8(4-11)7(2-3-15)5-16-6/h5H,2,4H2,1H3
• InChI Key： HRDZRTKNHHZCGR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C)=NC=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361870-80-5)

4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. With the CAS number 1361870-80-5, this compound serves as a crucial intermediate in the development of various bioactive molecules. Its unique structural features, including the presence of a bromomethyl group and a trifluoromethoxy substituent, make it an ideal candidate for further functionalization and derivatization, enabling the construction of complex molecular architectures.

The compound's pyridine core is particularly noteworthy, as it is a common scaffold in many pharmacologically relevant molecules. The acetonitrile moiety at the 5-position adds another layer of reactivity, allowing for further modifications through nucleophilic addition or substitution reactions. This combination of functional groups makes 4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile a valuable building block in the synthesis of drugs targeting various therapeutic areas.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group in this compound is a prime example of such a fluorinated moiety, which has been extensively studied for its ability to improve drug-like properties. This feature has made 4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile a popular choice for medicinal chemists seeking to develop novel therapeutics.

The bromomethyl group provides an additional point of reactivity, allowing for the introduction of various functional groups through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. This versatility makes it an excellent starting material for the synthesis of heterocyclic compounds, which are prevalent in many modern drugs. The combination of these two reactive sites offers chemists a high degree of flexibility in designing and optimizing new molecular entities.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile. For instance, transition metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. These improvements have not only streamlined synthetic routes but also enhanced the overall yield and purity of target compounds.

The compound's relevance extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research, where its structural features contribute to the development of novel materials with specific properties. The ability to modify both the pyridine core and the substituents allows for fine-tuning of physical and chemical characteristics, making it a valuable asset in interdisciplinary research.

In conclusion, 4-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1361870-80-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on drug discovery and development. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a crucial role in shaping the future of chemical biology and medicinal chemistry.